Cas no 76157-60-3 (1-[2-(ethylamino)-2-oxoethyl]-L-proline)

• Product Name: 1-[2-(ethylamino)-2-oxoethyl]-L-proline
• CAS No: 76157-60-3
• MF: C₉H₁₆N₂O₃
• MW: 200.234942436218
• CID: 1777761
• PubChem ID: 192063
• Update Time: 2025-04-21

1-[2-(ethylamino)-2-oxoethyl]-L-proline Chemical and Physical Properties

Names and Identifiers

• 1-[2-(ethylamino)-2-oxoethyl]-L-proline
• A-753
• 1-[2-(Ethylimino)-2-hydroxyethyl]proline
• 76157-60-3
• N-Ethylcarbaminomethyl-L-proline
• DTXSID80997505
• A 753
• L-Proline, 1-(2-(ethylamino)-2-oxoethyl)-

• Inchi： 1S/C9H16N2O3/c1-2-10-8(12)6-11-5-3-4-7(11)9(13)14/h7H,2-6H2,1H3,(H,10,12)(H,13,14)/t7-/m0/s1
• InChI Key： KASRTNNPWVAGQE-ZETCQYMHSA-N
• SMILES： OC([C@@H]1CCCN1CC(NCC)=O)=O

Computed Properties

• Exact Mass: 200.11609238g/mol
• Monoisotopic Mass: 200.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 69.6Ų